4-cyano-1-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid
Description
“4-cyano-1-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid” is a compound with the molecular formula C12H9N3O2 . It is a member of the pyrazole family, which are bioactive agents and find a wide range of applications in the pharmaceutical and agrochemical industries .
Synthesis Analysis
Pyrazoles can be synthesized through various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach . For instance, a silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane as “CNN” building block to terminal alkynes provides pyrazoles .Molecular Structure Analysis
The molecular structure of “4-cyano-1-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid” is characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms .Chemical Reactions Analysis
Pyrazoles undergo various chemical reactions. For example, a phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines provides functionalized pyrazoles in good yields and high selectivity at room temperature . A mild and convenient Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones provides a broad range of pyrazole derivatives .Physical And Chemical Properties Analysis
The compound has a molecular weight of 227.22 . It is a powder at room temperature and has a melting point of 219-220°C .Safety and Hazards
Future Directions
Pyrazoles have recently been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media . The goal of future research is to discuss the current developments in synthetic techniques and biological activity related to pyrazole derivatives .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-cyano-1-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid involves the reaction of 4-cyano-1-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid hydrazide with sodium hydroxide and then with sodium nitrite to form the diazonium salt. The diazonium salt is then reacted with copper(I) cyanide to form the desired compound.", "Starting Materials": [ "4-cyano-1-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid hydrazide", "sodium hydroxide", "sodium nitrite", "copper(I) cyanide" ], "Reaction": [ "4-cyano-1-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid hydrazide is reacted with sodium hydroxide to form the corresponding carboxylate salt.", "The carboxylate salt is then reacted with sodium nitrite in the presence of hydrochloric acid to form the diazonium salt.", "The diazonium salt is then reacted with copper(I) cyanide in the presence of a copper catalyst to form 4-cyano-1-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid." ] } | |
CAS RN |
93764-68-2 |
Product Name |
4-cyano-1-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid |
Molecular Formula |
C12H9N3O2 |
Molecular Weight |
227.2 |
Purity |
95 |
Origin of Product |
United States |
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